2-Amino-5-(3,3-dimethylmorpholin-4-yl)-4-fluorobenzoic acid

• IUPAC Name: 2-amino-5-(3,3-dimethylmorpholin-4-yl)-4-fluorobenzoic acid
• InChI: InChI=1S/C13H17FN2O3/c1-13(2)7-19-4-3-16(13)11-5-8(12(17)18)10(15)6-9(11)14/h5-6H,3-4,7,15H2,1-2H3,(H,17,18)
• InChI Key: HHOZKIPIULPDBL-UHFFFAOYSA-N
• Canonical SMILES: CC1(COCCN1C2=C(C=C(C(=C2)C(=O)O)N)F)C
• Molecular Formula: C13H17FN2O3
• Molecular Weight: 268.28 g/mol
• CAS RN: 1334146-88-1

Description

2-Amino-5-(3,3-dimethylmorpholin-4-yl)-4-fluorobenzoic acid, also known as 4-Fluoro-3,3-dimethylmorpholin-4-yl-2-amino-5-benzoic acid (FDMB), is an organic compound with a wide range of applications in scientific research. FDMB is a small molecule with a molecular weight of 234.22 g/mol, and has a melting point of 145-148°C. FDMB is a useful reagent for a variety of organic reactions, including the synthesis of peptides, proteins, and nucleic acids. It is also used as a catalyst for enzyme-catalyzed reactions and as a substrate for a variety of enzyme-catalyzed reactions.

Scientific Research Applications

• Antitumor Activities of Derivatives

  • Novel α-aminophosphonate derivatives containing a 2-oxoquinoline structure, related to 2-Amino-5-(3,3-dimethylmorpholin-4-yl)-4-fluorobenzoic acid, were synthesized and evaluated for antitumor activities against various human cancer cell lines. These derivatives exhibited moderate to high levels of antitumor activities, comparable to 5-fluorouracil, a known anticancer agent (Fang et al., 2016).

• Quinoline Derivatives as Fluorophores in Biochemistry and Medicine

  • Quinoline derivatives, including those similar to 2-Amino-5-(3,3-dimethylmorpholin-4-yl)-4-fluorobenzoic acid, are known as efficient fluorophores and are widely used in biochemistry and medicine for studying various biological systems (Aleksanyan & Hambardzumyan, 2013).

• Amino Acid Prodrugs of Antitumor Benzothiazoles

  • Amino acid conjugation, similar to the structure of 2-Amino-5-(3,3-dimethylmorpholin-4-yl)-4-fluorobenzoic acid, has been used to overcome limitations posed by the lipophilicity of antitumor benzothiazoles. These prodrugs showed potential for clinical evaluation due to their effective plasma concentrations and manageable toxic side effects (Bradshaw et al., 2002).

• Synthesis of Heterocyclic Cores Using Multi-Component Condensation

  • Novel synthesis methods using multi-component condensation, akin to the structure of 2-Amino-5-(3,3-dimethylmorpholin-4-yl)-4-fluorobenzoic acid, have provided access to a range of heterocyclic cores, including indazolinones, benzazepines, and benzoxazepines, which are significant in biological research (Tempest et al., 2001).

• Antimicrobial Activity of Derivatives

  • Compounds containing structures related to 2-Amino-5-(3,3-dimethylmorpholin-4-yl)-4-fluorobenzoic acid, such as sulfonamides and carbamates of 3-fluoro-4-morpholinoaniline, have been studied for antimicrobial potency. Some of these compounds exhibited promising activity in inhibiting microbial growth (Janakiramudu et al., 2017).